Cas no 79-49-2 (propanone, pentabromo-)

• Product Name: propanone, pentabromo-
• CAS No: 79-49-2
• MF: C₃HBr₅O
• MW: 452.559437513351
• CID: 861831
• PubChem ID: 65579
• Update Time: 2025-04-19

propanone, pentabromo- Chemical and Physical Properties

Names and Identifiers

• propanone, pentabromo-
• 1,1,1,3,3-pentabromopropan-2-one
• 2-Propanone, 1,1,1,3,3-pentabromo-
• Pentabromoacetone
• UNII-FL257I110Y
• 1,1,1,3,3-Pentabromo-2-propanone
• SCHEMBL2810915
• Q27278046
• PENTABROMO-2-PROPANONE
• PENTABROMOACETONE [MI]
• Pentabromaceton
• 79-49-2
• FL257I110Y
• PENTABROMOPROPANONE
• 2-PROPANONE, PENTABROMO-
• DTXSID10229487
• 1,1,3,3,3-PENTABROMOACETONE

• Inchi： 1S/C3HBr5O/c4-2(5)1(9)3(6,7)8/h2H
• InChI Key： OEQPNRAFDGLBAW-UHFFFAOYSA-N
• SMILES： BrC(C(C(Br)Br)=O)(Br)Br

Computed Properties

• Exact Mass: 447.59423
• Monoisotopic Mass: 447.59443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 3.0584 (rough estimate)
• Melting Point: 76° (sublimes above mp)
• Refractive Index: 1.5000 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones